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Compound of Interest

1,3-Bis(4-chlorophenyl)propane-
1,3-dione

Cat. No.: B179504

Compound Name:

The molecular weight of 1,3-Bis(4-chlorophenyl)propane-1,3-dione is a critical parameter for
researchers and scientists in drug development and other chemical disciplines. This value is
determined by the sum of the atomic weights of its constituent atoms. The molecular formula
for this compound is C15sH10Cl202.[1]

Elemental Composition and Molecular Weight
Calculation

The molecular weight is calculated based on the atomic weights of carbon, hydrogen, chlorine,
and oxygen. The standard atomic weights are approximately 12.011 u for carbon, 1.008 u for
hydrogen, 35.453 u for chlorine, and 15.999 u for oxygen.[2][3][4][5][6][71[8][2][10][11][12]

A detailed breakdown of the molecular weight calculation is provided in the table below.
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Atomic Weight Total Weight

Element Symbol Count

(u) (u)
Carbon C 15 12.011 180.165
Hydrogen H 10 1.008 10.080
Chlorine Cl 2 35.453 70.906
Oxygen o 2 15.999 31.998
Total 293.149

Based on the calculation, the molecular weight of 1,3-Bis(4-chlorophenyl)propane-1,3-dione
is approximately 293.15 g/mol .[13] Commercially available sources and chemical databases
also list the molecular weight in this range, for instance, 293.1 g/mol .[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11. Oxygen, atomic [webbook.nist.gov]

e 12. Carbon | C (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

e 13.18362-49-7|1,3-Bis(4-chlorophenyl)propane-1,3-dione|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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